Cas no 5544-06-9 (4(1H)-Quinazolinone, 1-methyl-2-(methylamino)-)

• Product Name: 4(1H)-Quinazolinone, 1-methyl-2-(methylamino)-
• CAS No: 5544-06-9
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 351934
• PubChem ID: 12434809
• Update Time: 2025-04-19

4(1H)-Quinazolinone, 1-methyl-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 1-methyl-2-(methylamino)-
• 5544-06-9
• DTXSID10498156
• 1-Methyl-2-(methylamino)quinazolin-4(1H)-one

• Inchi： 1S/C10H11N3O/c1-11-10-12-9(14)7-5-3-4-6-8(7)13(10)2/h3-6H,1-2H3,(H,11,12,14)
• InChI Key： HFHRPIWYCKJMGJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C)C(NC)=N1

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7